Cas no 1024523-16-7 (4-chloro-N-[[4-(N-propan-2-ylanilino)phenyl]carbamothioyl]benzamide)

• Product Name: 4-chloro-N-[[4-(N-propan-2-ylanilino)phenyl]carbamothioyl]benzamide
• CAS No: 1024523-16-7
• MF: C₂₃H₂₂ClN₃OS
• MW: 423.95828294754
• MDL: MFCD07778005
• CID: 5176045
• Update Time: 2025-10-29

4-chloro-N-[[4-(N-propan-2-ylanilino)phenyl]carbamothioyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[[4-(N-propan-2-ylanilino)phenyl]carbamothioyl]benzamide

• MDL： MFCD07778005
• Inchi： 1S/C23H22ClN3OS/c1-16(2)27(20-6-4-3-5-7-20)21-14-12-19(13-15-21)25-23(29)26-22(28)17-8-10-18(24)11-9-17/h3-16H,1-2H3,(H2,25,26,28,29)
• InChI Key： YLPMTRHXNXAINZ-UHFFFAOYSA-N
• SMILES： C(NC(=S)NC1=CC=C(N(C(C)C)C2=CC=CC=C2)C=C1)(=O)C1=CC=C(Cl)C=C1

Additional information on 4-chloro-N-[[4-(N-propan-2-ylanilino)phenyl]carbamothioyl]benzamide

Comprehensive Analysis of 4-chloro-N-[[4-(N-propan-2-ylanilino)phenyl]carbamothioyl]benzamide (CAS No. 1024523-16-7)

In the realm of organic chemistry and pharmaceutical research, 4-chloro-N-[[4-(N-propan-2-ylanilino)phenyl]carbamothioyl]benzamide (CAS No. 1024523-16-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research papers, belongs to the class of thiourea derivatives, which are known for their diverse biological activities. The presence of both chloro and carbamothioyl functional groups in its structure makes it a subject of interest for drug discovery and material science.

The molecular formula of 4-chloro-N-[[4-(N-propan-2-ylanilino)phenyl]carbamothioyl]benzamide reflects its complexity, with a phenyl ring system and a propan-2-yl substituent contributing to its hydrophobic character. Researchers have explored its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology. Recent studies suggest that modifications to the anilino moiety could enhance its binding affinity to specific protein targets, a topic frequently searched in academic databases like PubMed and SciFinder.

From a synthetic chemistry perspective, the preparation of CAS No. 1024523-16-7 involves multi-step reactions, including Ullmann-type coupling and thiocarbonylation. These methods are often discussed in forums and research communities, particularly in the context of green chemistry and atom economy. The compound's solubility in organic solvents like DMSO and its stability under various pH conditions are also critical parameters for formulation scientists.

In the era of AI-driven drug discovery, 4-chloro-N-[[4-(N-propan-2-ylanilino)phenyl]carbamothioyl]benzamide has been screened in silico for its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). This aligns with the trending searches on platforms like Google Scholar, where queries such as "computational ADMET prediction for thiourea derivatives" have surged. Its logP value and hydrogen bonding capacity make it a candidate for further optimization in medicinal chemistry programs.

Beyond pharmaceuticals, this compound has sparked interest in material science due to its potential as a ligand for metal-organic frameworks (MOFs). The chlorobenzamide segment could facilitate coordination with transition metals, a hypothesis tested in recent crystallography studies. Such applications are frequently explored in patents and industrial research, addressing the demand for functional materials in energy storage and catalysis.

Quality control of CAS No. 1024523-16-7 relies heavily on advanced analytical techniques like HPLC-MS and NMR spectroscopy. Purity thresholds (>98%) are critical for reproducible biological assays, a detail often emphasized in supplier catalogs and technical datasheets. The compound's melting point and spectral data (IR, UV-Vis) are also documented in open-access repositories like ChemSpider, catering to the needs of synthetic chemists.

In conclusion, 4-chloro-N-[[4-(N-propan-2-ylanilino)phenyl]carbamothioyl]benzamide represents a versatile scaffold with cross-disciplinary relevance. Its exploration continues to align with contemporary research trends, including precision medicine and sustainable chemistry, ensuring its place in future scientific discourse.